Cas no 3197-49-7 (4-Pyridineethanol, a,a-diphenyl-)

• Product Name: 4-Pyridineethanol, a,a-diphenyl-
• CAS No: 3197-49-7
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• CID: 316900
• PubChem ID: 303194
• Update Time: 2025-11-01

4-Pyridineethanol, a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanol, a,a-diphenyl-
• 1,1-diphenyl-2-pyridin-4-ylethanol
• 1,1-DIPHENYL-2-PYRIDIN-4-YL-ETHANOL
• 1,1-Diphenyl-2-(4-pyridyl)-ethanol
• 1,1-Diphenyl-2-[4]pyridyl-aethanol
• 1,1-diphenyl-2-[4]pyridyl-ethanol
• AC1L727F
• CTK4G8007
• NSC191300
• Oprea1_119063
• NSC 191300
• CHEMBL1358311
• DTXSID90307454
• alpha,alpha-diphenyl-4-pyridineethanol
• MLS001243514
• NSC-191300
• SMR000841593
• HMS2211I20
• APMOETXMGRRPIQ-UHFFFAOYSA-N
• SCHEMBL10896574
• 3197-49-7
• 1,1-Diphenyl-2-(pyridin-4-yl)ethanol
• HMS3340B06

• MDL： MFCD00418092
• Inchi： 1S/C19H17NO/c21-19(17-7-3-1-4-8-17,18-9-5-2-6-10-18)15-16-11-13-20-14-12-16/h1-14,21H,15H2
• InChI Key： APMOETXMGRRPIQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 275.13111
• Monoisotopic Mass: 275.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 420.5°Cat760mmHg
• Flash Point: 208.1°C
• Refractive Index: 1.623
• PSA: 33.12
• LogP: 3.56020

Additional information on 4-Pyridineethanol, a,a-diphenyl-

Recent Advances in the Study of 4-Pyridineethanol, α,α-diphenyl- (CAS: 3197-49-7) and Its Applications in Chemical Biology and Medicine

4-Pyridineethanol, α,α-diphenyl- (CAS: 3197-49-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and therapeutic potential.

One of the key areas of research involving 4-Pyridineethanol, α,α-diphenyl- is its application in the development of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of 4-Pyridineethanol, α,α-diphenyl- exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds based on this scaffold, showing nanomolar inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants associated with non-small cell lung cancer.

In addition to its role in kinase inhibition, 4-Pyridineethanol, α,α-diphenyl- has been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are common targets for pharmaceuticals. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's ability to act as an allosteric modulator of certain GPCRs, suggesting its utility in the development of novel therapeutics for neurological and metabolic disorders.

The synthetic versatility of 4-Pyridineethanol, α,α-diphenyl- has also been a focus of recent research. Its structure allows for various chemical modifications, enabling the creation of diverse libraries of compounds for high-throughput screening. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have further expanded the scope of its applications. A 2024 review in Advanced Synthesis & Catalysis detailed several innovative synthetic routes to functionalize this scaffold, emphasizing its role in the rapid generation of bioactive molecules.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-Pyridineethanol, α,α-diphenyl- derivatives. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable drugs. Ongoing research is focusing on structure-activity relationship (SAR) studies to identify the most promising candidates for further development.

In conclusion, 4-Pyridineethanol, α,α-diphenyl- (CAS: 3197-49-7) continues to be a valuable scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, GPCR modulation, and synthetic chemistry highlight its multifaceted potential. Future research will likely focus on refining its derivatives to overcome current limitations and unlock its full therapeutic potential.